Cas no 2060053-70-3 (ethyl(4-fluorophenyl)iminomethyl-lambda6-sulfanone)

• Product Name: ethyl(4-fluorophenyl)iminomethyl-lambda6-sulfanone
• CAS No: 2060053-70-3
• MF: C₉H₁₂FNOS
• MW: 201.26108455658
• MDL: MFCD30487004
• CID: 5163886
• PubChem ID: 165438080
• Update Time: 2025-10-28

ethyl(4-fluorophenyl)iminomethyl-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-(ethylmethyloxido-λ4-sulfanylidene)-4-fluoro-
• ethyl(4-fluorophenyl)iminomethyl-lambda6-sulfanone

• MDL： MFCD30487004
• Inchi： 1S/C9H12FNOS/c1-3-13(2,12)11-9-6-4-8(10)5-7-9/h4-7H,3H2,1-2H3
• InChI Key： OUVYMVUTWXRZFD-UHFFFAOYSA-N
• SMILES： N(C1C=CC(F)=CC=1)=S(=O)(C)CC

Additional information on ethyl(4-fluorophenyl)iminomethyl-lambda6-sulfanone

Ethyl(4-Fluorophenyl)iminomethyl-λ⁶-Sulfanone (CAS No. 2060053-70-3): A Comprehensive Overview

Ethyl(4-fluorophenyl)iminomethyl-λ⁶-sulfanone (CAS No. 2060053-70-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonamides, which are widely used in various therapeutic applications due to their diverse biological activities. The unique structure of ethyl(4-fluorophenyl)iminomethyl-λ⁶-sulfanone includes a fluorinated phenyl group and an iminomethyl moiety, which contribute to its distinct chemical and biological properties.

The synthesis of ethyl(4-fluorophenyl)iminomethyl-λ⁶-sulfanone involves a multi-step process that typically starts with the reaction of 4-fluorobenzaldehyde with ethyl thiocyanate, followed by the formation of the iminomethyl group through a condensation reaction. The resulting compound is then oxidized to form the λ⁶-sulfanone moiety. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production in both academic and industrial settings.

In terms of its physical and chemical properties, ethyl(4-fluorophenyl)iminomethyl-λ⁶-sulfanone is a white crystalline solid with a melting point of approximately 125°C. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it amenable to various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography, which are essential for characterizing its structure and purity.

The biological activity of ethyl(4-fluorophenyl)iminomethyl-λ⁶-sulfanone has been extensively studied in recent years. One of the key areas of interest is its potential as an antimicrobial agent. Research has shown that this compound exhibits potent activity against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains such as methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action is believed to involve the disruption of bacterial cell walls and membranes, leading to cell death.

Beyond its antimicrobial properties, ethyl(4-fluorophenyl)iminomethyl-λ⁶-sulfanone has also shown promise in the treatment of inflammatory diseases. Studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This makes it a potential candidate for the development of anti-inflammatory drugs for conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its therapeutic applications, ethyl(4-fluorophenyl)iminomethyl-λ⁶-sulfanone has been explored for its use in diagnostic imaging. The fluorinated phenyl group provides a useful handle for radiolabeling with isotopes such as fluorine-18, which can be used in positron emission tomography (PET) imaging. This application has the potential to enhance the detection and monitoring of various diseases, particularly in oncology.

The safety profile of ethyl(4-fluorophenyl)iminomethyl-λ⁶-sulfanone has been evaluated through extensive toxicity studies. These studies have shown that it is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, ethyl(4-fluorophenyl)iminomethyl-λ⁶-sulfanone (CAS No. 2060053-70-3) is a promising compound with a wide range of potential applications in medicine and diagnostics. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms and applications, it is likely that this compound will play an increasingly important role in advancing medical treatments and diagnostic tools.